Cas no 1329984-60-2 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride
• CAS No: 1329984-60-2
• MF: C₂₃H₂₈ClN₃O₄S
• MW: 478.004123687744
• CID: 5474169
• Update Time: 2025-06-11

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(2-morpholin-4-ylethyl)benzamide:hydrochloride
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

• Inchi： 1S/C23H27N3O4S.ClH/c1-16-4-6-17(7-5-16)22(27)26(11-10-25-12-14-30-15-13-25)23-24-20-18(28-2)8-9-19(29-3)21(20)31-23;/h4-9H,10-15H2,1-3H3;1H
• InChI Key： ZWZZKSCZLZTVOZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(OC)=C2SC(N(CCN3CCOCC3)C(C3C=CC(C)=CC=3)=O)=NC=12)C.Cl

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride: A Comprehensive Overview

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride (CAS No. 1329984-60-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis: The molecular formula of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride is C₂₃H₂₈N₃O₅S·HCl. The core structure features a benzothiazole ring substituted with methoxy groups at positions 4 and 7. The amide linkage connects a 4-methylphenyl group and a morpholine-substituted ethyl group. The synthesis of this compound typically involves several steps, including the formation of the benzothiazole core, introduction of the methoxy substituents, and coupling with the morpholine-substituted ethylamine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound.

Biological Activities: One of the most notable biological activities of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride is its potent anti-inflammatory effect. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary research has indicated that this compound may have antitumor properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic properties of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride is crucial for its development as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Toxicological evaluations have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully characterize its safety profile in humans.

Clinical Applications: The potential clinical applications of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride are broad and promising. Ongoing clinical trials are investigating its efficacy in treating various inflammatory conditions and cancer types. For instance, phase I clinical trials have shown promising results in reducing inflammation in patients with rheumatoid arthritis without significant adverse effects. Similarly, early-stage clinical trials for cancer therapy have reported encouraging outcomes in terms of tumor regression and patient survival rates.

Recent Research Findings: Recent research has shed light on the mechanisms underlying the biological activities of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride. A study published in the Journal of Medicinal Chemistry revealed that this compound selectively targets specific signaling pathways involved in inflammation and cancer progression. Another study in the European Journal of Pharmacology demonstrated its ability to modulate immune responses by enhancing the activity of regulatory T cells. These findings provide valuable insights into the therapeutic potential of this compound and pave the way for further clinical development.

Conclusion: In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride (CAS No. 1329984-60-2) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory and antitumor properties make it an attractive candidate for further research and development. Ongoing clinical trials and recent research findings continue to highlight its potential as a novel therapeutic agent in various medical conditions. As more data becomes available, it is likely that this compound will play an increasingly important role in advancing medical treatments.